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Abstract
SLMP53-1 is a novel, enantiopure tryptophanol-derived oxazoloisoindolinone that has emerged

as a promising small molecule in cancer therapy.[1][2] It functions as a reactivator of both wild-

type (wt) and mutant forms of the tumor suppressor protein p53.[1][2] Extensive research has

demonstrated its p53-dependent antitumor activities, including the induction of apoptosis,

inhibition of cell proliferation, and regulation of tumor metabolism and angiogenesis.[1][3][4]

This document provides a comprehensive overview of the chemical structure, mechanism of

action, and experimental data related to SLMP53-1, intended for researchers and professionals

in drug development.

Chemical Structure
SLMP53-1 is chemically identified as an (S)-tryptophanol-derived oxazoloisoindolinone.[3][5]

Its molecular formula is C20H18N2O2, and it has a molecular weight of 318.376 g/mol .[6][7]

The CAS number for SLMP53-1 is 1643469-17-3.[6][7][8]

Figure 1: Chemical Structure of SLMP53-1
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A visual representation of the synthesis of SLMP53-1 and the chemical structure of its

enantiomer can be found in the study by Soares et al. (2016).[1]

Mechanism of Action
SLMP53-1 exerts its anticancer effects primarily through the activation of the p53 pathway. It

has been shown to directly interact with both wild-type and various mutant p53 proteins,

including the R280K hotspot mutation.[5][9] This interaction leads to the thermal stabilization of

the p53 protein, restoring its DNA-binding ability and transcriptional activity.[5][9]

The reactivation of p53 by SLMP53-1 triggers a cascade of downstream events, including:

Induction of Apoptosis: SLMP53-1 initiates a p53-dependent mitochondrial apoptotic

pathway. This involves the upregulation of pro-apoptotic proteins such as BAX and PUMA,

leading to mitochondrial outer membrane permeabilization and subsequent cell death.[1]

Cell Cycle Arrest: The compound has been shown to cause a p53-dependent arrest of the

cell cycle in tumor cells.[1]

Regulation of Glucose Metabolism: SLMP53-1 reprograms glucose metabolism in cancer

cells in a p53-dependent manner. It downregulates key glycolytic enzymes like GLUT1, HK2,

and PFKFB3, while upregulating mitochondrial markers, thereby shifting the metabolic state

from glycolysis towards oxidative phosphorylation.[3][4]

Inhibition of Angiogenesis: The compound depletes angiogenesis by decreasing the

formation of endothelial cell tubes and reducing the expression of Vascular Endothelial

Growth Factor (VEGF).[3][8]

Inhibition of Cell Migration: SLMP53-1 has been observed to inhibit the migration of tumor

cells expressing both wild-type and mutant p53.[1]

Signaling Pathways
The signaling cascade initiated by SLMP53-1 converges on the p53 tumor suppressor protein.

The following diagram illustrates the key molecular events following treatment with SLMP53-1.
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Caption: Signaling pathway activated by SLMP53-1 leading to p53-mediated anti-tumor effects.

Quantitative Data
The following tables summarize the quantitative data from various studies on SLMP53-1.

Table 1: Growth Inhibitory Activity (GI50) of SLMP53-1

Cell Line p53 Status GI50 (µM) Reference

HCT116 p53+/+ Wild-type 16 (approx.) [10]

HCT116 p53-/- Null
> 16 (significantly

higher)
[10]
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Table 2: Effect of SLMP53-1 on p53 Target Gene Expression in HCT116 p53+/+ Cells

Gene/Protein Treatment Fold Change/Effect Reference

p53
16 µM SLMP53-1

(24h)

Increased protein

levels
[1]

MDM2
16 µM SLMP53-1

(24h)

Increased protein

levels
[1]

p21
16 µM SLMP53-1

(24h)

Increased protein

levels
[1]

PUMA
16 µM SLMP53-1

(24h)

Increased protein

levels
[1]

BAX
16 µM SLMP53-1

(24h)

Increased protein

levels
[1]

CDKN1A (p21)
16 µM SLMP53-1

(24h)

Increased mRNA

expression
[11]

TNFRSF10B

(KILLER)

16 µM SLMP53-1

(24h)

Increased mRNA

expression
[11]

Table 3: Effect of SLMP53-1 on Glucose Metabolism-Related Proteins

Protein Effect Reference

GLUT1 Downregulation [3]

HK2 Downregulation [3]

PFKFB3 Downregulation [3]

SCO2 Upregulation [3][4]

COX4 Upregulation [3][4]

OXPHOS mitochondrial

complexes
Increased levels [3][4]

MCT4 Downregulation [3]
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Experimental Protocols
Detailed experimental methodologies are crucial for the replication and validation of scientific

findings. Below are summaries of key experimental protocols used in the study of SLMP53-1.

Yeast-Based Screening Assay
A yeast-based screening assay was employed for the initial identification of SLMP53-1 as a

p53 reactivator.[1]

Principle: The assay is based on the growth inhibitory effect of wild-type p53 when

expressed in Saccharomyces cerevisiae. Mutant p53 does not inhibit yeast growth. A

compound that reactivates mutant p53 will restore this growth inhibition.

Methodology:

S. cerevisiae strains were engineered to express human wild-type p53 or various mutant

p53 forms (e.g., R280K, Y220C) under the control of an inducible promoter.

Yeast cells were incubated in a selective induction medium.

A library of tryptophanol-derived oxazoloisoindolinones, including SLMP53-1, was

screened for their ability to inhibit the growth of yeast expressing mutant p53.

Growth inhibition was measured to identify compounds that restore the wild-type p53

phenotype.
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Yeast-Based Screening Workflow
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Cellular Thermal Shift Assay (CETSA) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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